Cas no 2375-97-5 (Benzene,2-chloro-5-nitro-1,3-bis(trifluoromethyl)-)

• Product Name: Benzene,2-chloro-5-nitro-1,3-bis(trifluoromethyl)-
• CAS No: 2375-97-5
• MF: C₈H₂ClF₆NO₂
• MW: 293.550402164459
• MDL: MFCD04972678
• CID: 250936
• PubChem ID: 11300854
• Update Time: 2025-06-25

Benzene,2-chloro-5-nitro-1,3-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-chloro-5-nitro-1,3-bis(trifluoromethyl)-
• 2-chloro-5-nitro-1,3-bis(trifluoromethyl)benzene
• 3,5-Bis(trifluoroMethyl)-4-chloronitrobenzene
• 2-Chlor-5-nitro-1,3-bis-trifluormethyl-benzol
• 2-chloro-5-nitro-1,3-bis-trifluoromethyl-benzene
• PC2251
• 2-(2-(2,6-Dichlorophenoxy)ethyl)hydrazinecarboximidamide sulfate
• 2375-97-5
• DTXSID40461737
• SCHEMBL1459269
• AKOS025310313
• A816887
• 3,5-Bis(trifluoromethyl)-4-chloronitrobenzene 98%
• MFCD04972678

• MDL： MFCD04972678
• Inchi： 1S/C8H2ClF6NO2/c9-6-4(7(10,11)12)1-3(16(17)18)2-5(6)8(13,14)15/h1-2H
• InChI Key： SJPRFYFOKULKRF-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.96800
• Monoisotopic Mass: 292.9678250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.628
• Boiling Point: 212.6°Cat760mmHg
• Flash Point: 82.4°C
• Refractive Index: 1.441
• PSA: 45.82000
• LogP: 4.80900

Benzene,2-chloro-5-nitro-1,3-bis(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzene,2-chloro-5-nitro-1,3-bis(trifluoromethyl)-

2-Chloro-5-nitro-1,3-bis(trifluoromethyl)benzene (CAS No. 2375-97-5): A Comprehensive Overview

2-Chloro-5-nitro-1,3-bis(trifluoromethyl)benzene (CAS No. 2375-97-5) is a multifunctional organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various chemical and pharmaceutical products.

The molecular formula of 2-chloro-5-nitro-1,3-bis(trifluoromethyl)benzene is C₉H₃ClF₆N₂O₂, and its molecular weight is approximately 300.6 g/mol. The presence of chlorine, nitro, and trifluoromethyl groups imparts distinct chemical reactivity and stability to the molecule. These functional groups contribute to the compound's versatility in various synthetic pathways and its potential applications in drug discovery and development.

In recent years, the study of 2-chloro-5-nitro-1,3-bis(trifluoromethyl)benzene has been driven by its potential as a building block for the synthesis of novel pharmaceuticals. Research has shown that this compound can be used as an intermediate in the preparation of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 2-chloro-5-nitro-1,3-bis(trifluoromethyl)benzene in the synthesis of a series of trifluoromethyl-substituted benzene derivatives with potent antiviral activity against influenza viruses.

The nitro group in 2-chloro-5-nitro-1,3-bis(trifluoromethyl)benzene can be reduced to an amino group through various reduction methods, such as catalytic hydrogenation or chemical reduction using reagents like tin(II) chloride or iron powder. This transformation opens up a wide range of synthetic possibilities, including the formation of amine derivatives that can serve as precursors for further functionalization. The amino derivatives can be coupled with other functional groups to create complex molecules with diverse biological activities.

The trifluoromethyl groups in 2-chloro-5-nitro-1,3-bis(trifluoromethyl)benzene are known for their electron-withdrawing properties and high lipophilicity. These characteristics make the compound particularly useful in the design of drugs that require high membrane permeability and metabolic stability. For example, a recent study in Organic & Biomolecular Chemistry demonstrated the use of 2-chloro-5-nitro-1,3-bis(trifluoromethyl)benzene as a key intermediate in the synthesis of a novel class of anticancer agents with improved pharmacokinetic profiles.

The chlorine atom in 2-chloro-5-nitro-1,3-bis(trifluoromethyl)benzene provides additional reactivity options for substitution reactions. Chlorine can be readily displaced by nucleophiles such as amines or thiols to form new carbon-heteroatom bonds. This property is particularly useful in the synthesis of bioactive molecules where specific functional groups need to be introduced at precise positions on the aromatic ring.

In addition to its applications in pharmaceutical research, 2-chloro-5-nitro-1,3-bis(trifluoromethyl)benzene has also found use in materials science and organic synthesis. Its unique electronic properties make it a valuable starting material for the preparation of advanced materials with tailored electronic and optical properties. For instance, researchers at the University of California have explored the use of this compound in the synthesis of conjugated polymers for organic photovoltaic devices.

The synthesis of 2-chloro-5-nitro-1,3-bis(trifluoromethyl)benzene typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by nitration and fluorination steps. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions or catalysts that minimize waste generation.

In conclusion, 2-chloro-5-nitro-1,3-bis(trifluoromethyl)benzene (CAS No. 2375-97-5) is a versatile organic compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique combination of functional groups makes it an attractive intermediate for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and synthetic strategies for this compound, further solidifying its importance in modern chemical science.